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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)aniline

Cat. No.: B091003 Get Quote

An in-depth analysis of 4-(4-Chlorophenoxy)aniline reveals a compound with significant

applications in chemical synthesis. This technical guide provides researchers, scientists, and

drug development professionals with core information regarding its molecular properties.

Molecular and Physical Properties
The fundamental characteristics of 4-(4-Chlorophenoxy)aniline are summarized below. This

data is essential for its use in experimental and industrial settings.

Property Value Reference

Molecular Formula C12H10ClNO [1][2]

Molecular Weight 219.67 g/mol [1][2]

CAS Number 101-79-1 [1][2]

Appearance Brown crystalline solid [1]

Melting Point 96-103 °C [1]

Purity ≥ 97% [1]

Storage Temperature 2-8°C

Chemical Structure and Identification
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The structural representation of 4-(4-Chlorophenoxy)aniline is crucial for understanding its

reactivity and interactions. The following diagram illustrates the logical relationship of its key

identifiers.
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Key Identifiers and Properties of 4-(4-Chlorophenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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